Cas no 10300-25-1 (Inosine,3'-O-methyl-6-thio- (9CI))

Inosine,3'-O-methyl-6-thio- (9CI) structure
10300-25-1 structure
Product Name:Inosine,3'-O-methyl-6-thio- (9CI)
CAS No:10300-25-1
MF:C11H14N4O4S
MW:298.318260669708
CID:235977
PubChem ID:4653154
Update Time:2025-04-19

Inosine,3'-O-methyl-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Inosine,3'-O-methyl-6-thio- (9CI)
    • 9-[3-hydroxy-5-(hydroxymethyl)-4-methoxyoxolan-2-yl]-3H-purine-6-thione
    • NSC106539
    • 10300-25-1
    • NSC-106539
    • DTXSID00405273
    • Inchi: 1S/C11H14N4O4S/c1-18-8-5(2-16)19-11(7(8)17)15-4-14-6-9(15)12-3-13-10(6)20/h3-5,7-8,11,16-17H,2H2,1H3,(H,12,13,20)
    • InChI Key: AOZLMQFOLODHRC-UHFFFAOYSA-N
    • SMILES: S=C1C2=C(NC=N1)N(C=N2)C1C(C(C(CO)O1)OC)O

Computed Properties

  • Exact Mass: 298.07372
  • Monoisotopic Mass: 298.07357611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 133Ų

Experimental Properties

  • PSA: 101.13
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